Cas no 871709-90-9 (1H-Indazole-3,6-diamine)

• Product Name: 1H-Indazole-3,6-diamine
• CAS No: 871709-90-9
• MF: C₇H₈N₄
• MW: 148.16522026062
• MDL: MFCD11707245
• CID: 1040635
• PubChem ID: 53415366
• Update Time: 2025-04-20

1H-Indazole-3,6-diamine Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3,6-diamine
• FT-0734520
• 871709-90-9
• A862751
• 3,6-diaminoindazole
• Z1350606408
• FANSCRRHEDYXIH-UHFFFAOYSA-N
• SCHEMBL922069
• CS-B1155
• AM806872
• DTXSID80697053
• 1H-Indazol-3,6-diamine
• AKOS006361557
• 6-amino-1H-indazol-3-ylamine
• EN300-98459
• DB-058147

• MDL： MFCD11707245
• Inchi： 1S/C7H8N4/c8-4-1-2-5-6(3-4)10-11-7(5)9/h1-3H,8H2,(H3,9,10,11)
• InChI Key： FANSCRRHEDYXIH-UHFFFAOYSA-N
• SMILES： N1C2C=C(C=CC=2C(N)=N1)N

Computed Properties

• Exact Mass: 148.074896272g/mol
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 80.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles